Cas no 2558-18-1 (3-[(4-Fluorophenyl)methylene]phthalide)

• Product Name: 3-[(4-Fluorophenyl)methylene]phthalide
• CAS No: 2558-18-1
• MF: C₁₅H₉FO₂
• MW: 240.229167699814
• CID: 43172
• PubChem ID: 677842
• Update Time: 2025-08-04

3-[(4-Fluorophenyl)methylene]phthalide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Fluorophenyl)methylene]phthalide
• (3E)-3-[(4-Fluorophenyl)methylidene]-2-benzofuran-1-one
• 3-[(4-Fluorophenyl)methylene]-2-benzofuran-1(3H)-one
• <4-Fluor-benzyliden>-phthalid
• <p-Fluor-benzyliden>-phthalid
• 3-<4-Fluor-benzyliden>-phthalid
• 4-Fluorobenzalphthalide
• 4-FLUOROBENZYLIDENEPHTHALIDE
• Einecs 219-877-8
• AKOS024283308
• 3-(4-Fluorobenzylidene)isobenzofuran-1(3H)-one
• 3-(4-fluorobenzylidene)-2-benzofuran-1(3h)-one
• (3Z)-3-[(4-fluorophenyl)methylidene]-2-benzofuran-1-one
• AB00083312-01
• (Z)-3-(4-Fluorobenzylidene)isobenzofuran-1(3H)-one
• SCHEMBL9764640
• 3-[1-(4-Fluoro-phenyl)-meth-(Z)-ylidene]-3H-isobenzofuran-1-one
• 3-((4-Fluorophenyl)methylene)phthalide
• YUUDPCAZITYZNH-ZROIWOOFSA-N
• MFCD00042557
• 2558-18-1
• 105279-30-9
• Cl-2021

• MDL： MFCD00042557
• Inchi： 1S/C15H9FO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H/b14-9-
• InChI Key： YUUDPCAZITYZNH-ZROIWOOFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1/C2C=CC=CC=2C(=O)O/1

Computed Properties

• Exact Mass: 240.05900
• Monoisotopic Mass: 240.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.349
• Melting Point: 140-142°C
• Boiling Point: 372.3°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.665
• PSA: 26.30000
• LogP: 3.49420

Additional information on 3-[(4-Fluorophenyl)methylene]phthalide

3-[(4-Fluorophenyl)methylene]phthalide (CAS No. 2558-18-1): A Comprehensive Overview

3-[(4-Fluorophenyl)methylene]phthalide (CAS No. 2558-18-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique phthalide core and 4-fluorophenyl substituent, exhibits intriguing chemical properties and potential applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and utility in various domains.

The molecular structure of 3-[(4-Fluorophenyl)methylene]phthalide features a phthalide backbone, which is a lactone derivative of phthalic acid. The incorporation of a 4-fluorophenyl group at the 3-position introduces distinct electronic and steric effects, influencing its chemical behavior. This structural motif is often explored in the development of novel pharmaceutical intermediates and functional materials, making it a subject of ongoing research.

One of the key areas of interest for 3-[(4-Fluorophenyl)methylene]phthalide is its potential role in drug discovery. The phthalide scaffold is known for its bioactivity, and the addition of a fluorophenyl group can enhance binding affinity and metabolic stability. Recent studies have investigated its derivatives as potential anti-inflammatory agents and central nervous system (CNS) modulators, aligning with the growing demand for innovative therapeutic solutions.

In addition to its pharmaceutical applications, 3-[(4-Fluorophenyl)methylene]phthalide has shown promise in material science. Its ability to participate in polymerization reactions and form stable complexes with metals makes it a candidate for developing advanced polymeric materials and catalysts. Researchers are particularly interested in its potential use in organic electronics and sensors, where its electronic properties can be leveraged for high-performance devices.

The synthesis of 3-[(4-Fluorophenyl)methylene]phthalide typically involves the condensation of phthalic anhydride with 4-fluorobenzaldehyde under controlled conditions. Optimizing this process to achieve high yields and purity is a focal point for chemists, especially in scaling up production for industrial applications. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, addressing the global push for sustainable practices.

From a commercial perspective, the demand for 3-[(4-Fluorophenyl)methylene]phthalide is driven by its versatility and the expanding applications of fluorinated compounds. The pharmaceutical industry remains a primary consumer, but its use in agrochemicals and specialty chemicals is also gaining traction. Market analysts predict steady growth for this compound, particularly in regions with robust R&D infrastructure.

Safety and handling of 3-[(4-Fluorophenyl)methylene]phthalide are critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage in a cool, dry environment and adherence to chemical safety protocols are recommended to maintain its stability and prevent degradation.

In conclusion, 3-[(4-Fluorophenyl)methylene]phthalide (CAS No. 2558-18-1) represents a fascinating compound with broad potential across multiple industries. Its unique structural features and adaptable chemistry make it a valuable asset in drug development, material innovation, and beyond. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific and industrial advancements.